Cas no 1127120-38-0 (Linezolid-d)

• Product Name: Linezolid-d
• CAS No: 1127120-38-0
• MF: C₁₆H₁₇D₃FN₃O₄
• MW: 340.36
• CID: 1061463
• PubChem ID: 25217322
• Update Time: 2024-11-03

Linezolid-d Chemical and Physical Properties

Names and Identifiers

• Linezolid-d3
• 2,2,2-trideuterio-N-[[(5S)-3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide-d3
• 2,2,2-trideuterio-N-[[(5S)-3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• Linezolid D3
• Linospan-d3
• Linox-d3
• N-[[(5S)-3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-acetamide-d3
• Zyvox-d3
• Zyvoxid-d3
• Linezolid-d
• DTXSID20649152
• N-({(5S)-3-[3-Fluoro-4-(morpholin-4-yl)phenyl]-2-oxo-1,3-oxazolidin-5-yl}methyl)(~2~H_3_)acetamide
• F91091
• (S)-Linezolid-d3 (acetamide-d3)
• DA-75023
• HY-10394S
• MS-25189
• 1ST14235D3
• J-002823
• 1127120-38-0
• (S)-LINEZOLID-D3
• AKOS040733603
• CS-0019869
• PNU-100766 D3

• Inchi： InChI=1S/C16H20FN3O4/c1-11(21)18-9-13-10-20(16(22)24-13)12-2-3-15(14(17)8-12)19-4-6-23-7-5-19/h2-3,8,13H,4-7,9-10H2,1H3,(H,18,21)/t13-/m0/s1/i1D3
• InChI Key： TYZROVQLWOKYKF-FUPFOCIHSA-N
• SMILES： [2H]C([2H])(C(NC[C@H]1CN(C(O1)=O)C2=CC(F)=C(N3CCOCC3)C=C2)=O)[2H]

Computed Properties

• Exact Mass: 340.16300
• Monoisotopic Mass: 340.16261453g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Melting Point: 174-176°C
• PSA: 71.11000
• LogP: 1.64450